BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Characteristics of Deuterated Hexadecanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hexadecanol-d4

Cat. No.: B12297716

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties
of deuterated hexadecanol, a vital tool in various research and development applications,
particularly in metabolic studies and pharmacokinetic analysis. The inclusion of deuterium, a
stable isotope of hydrogen, allows for the tracking and quantification of hexadecanol and its
metabolites within biological systems without altering the fundamental chemical nature of the
molecule.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of different isotopic
forms of hexadecanol. This data is essential for experimental design, analytical method
development, and interpretation of results.
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1-Hexadecanol

Property 1-Hexadecanol-d33 1-Hexadecanol-d3
(Non-Deuterated)
) Cetyl alcohol-d33,
Cetyl alcohol, Palmityl n-Hexadecyl-
Synonyms Perdeuterated
alcohol 16,16,16-d3 alcohol
hexadecanol
Molecular Formula Ci6H340 Ci16D33HO Ci6H31D30
_ 242.44 g/mol [1][2][3]
Molecular Weight 275.64 g/mol [7] 245.46 g/mol [8]
[41[5][6]
CAS Number 36653-82-4[2][5][6][9] 284474-73-3[7] 75736-52-6[8]
Waxy white solid or
Solid at room -
Appearance flakes at room Not specified
temperature[7]
temperature[2][4][10]
Melting Point 48-50 °C[5][6][10] 54-56 °C[7] Not available
344 °C (at 760 mmHg)
N , 310.9+5.0 °C (at 760 _
Boiling Point [2]; 179-181 °C (at 10 Not available
mmHQg)[7]
mmHg)[5][6][10]
) 0.818 g/mL (at 25 °C) _
Density 0.8 £ 0.1 g/cm3[7] Not available
[51[6][10]
Flash Point 185 °C[2] 135.0 £ 0.0 °CJ[7] Not available
<0.01 mmHg (at 43 0.0 £ 1.5 mmHg (at )
Vapor Pressure Not available
*O)[5]ie] 25°C)[7]
Insoluble in water;
- soluble in alcohol, N N
Solubility Not specified Not specified
ether, benzene, and
chloroform[2][10]
LogP 7.25[2][7] 7.25[7] 5.46[8]
Experimental Protocols
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The determination of the physical characteristics of deuterated hexadecanol follows standard
laboratory procedures for organic compounds. Below are detailed methodologies for key
experiments.

. Determination of Melting Point

Principle: The melting point is the temperature at which a solid transitions to a liquid at
atmospheric pressure. For a pure crystalline solid, this occurs over a narrow temperature
range.

Apparatus: Capillary tube melting point apparatus, capillary tubes (sealed at one end),
thermometer, and a small sample of deuterated hexadecanol.

Procedure:

o Asmall, dry sample of deuterated hexadecanol is packed into a capillary tube to a height
of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (initially rapid, then slow, about 1-2 °C per minute)
as the temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded. This range is the melting point of the
sample.

. Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid, and the liquid changes into a vapor.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating
bath (e.g., oil bath), and a sample of deuterated hexadecanol.

Procedure:

o A small amount of deuterated hexadecanol is placed in the small test tube.
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o A capillary tube, sealed at one end, is placed in the test tube with the open end down.

o The test tube is attached to a thermometer and immersed in a heating bath.

o The bath is heated, and as the temperature rises, a stream of bubbles will emerge from
the capillary tube.

o Heating is continued until the bubbling is rapid and continuous.

o The heat source is removed, and the bath is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.

. Determination of Density

Principle: Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance,
a water bath with temperature control, and a sample of deuterated hexadecanol.

Procedure:

[¢]

The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with the molten deuterated hexadecanol (if solid at room
temperature) and placed in a water bath at a specific temperature (e.g., 25 °C) to allow it
to reach thermal equilibrium.

o The pycnometer is carefully filled to the mark, ensuring no air bubbles are present, and the
outside is wiped clean and dry.

o The filled pycnometer is weighed.

o The mass of the deuterated hexadecanol is determined by subtracting the mass of the
empty pycnometer.
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o The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Visualization of Application

Deuterated hexadecanol is frequently used as a tracer in metabolic studies to investigate the
fate of fatty alcohols in biological systems. The following diagram illustrates a simplified
workflow for such an experiment.
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Workflow for a Deuterated Hexadecanol Metabolic Study
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Caption: A simplified workflow for a metabolic study using deuterated hexadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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